Cas no 114410-20-7 (D-Proline,5-(1-methylethyl)-, trans- (9CI))

• Product Name: D-Proline,5-(1-methylethyl)-, trans- (9CI)
• CAS No: 114410-20-7
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 132369
• Update Time: 2024-03-05

D-Proline,5-(1-methylethyl)-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Proline,5-(1-methylethyl)-, trans- (9CI)
• D-Proline, 5-(1-methylethyl)-, trans- (9CI)

• Inchi： 1S/C8H15NO2/c1-5(2)6-3-4-7(9-6)8(10)11/h5-7,9H,3-4H2,1-2H3,(H,10,11)/t6-,7-/m1/s1
• InChI Key： PIDBLIRWSBCSPG-RNFRBKRXSA-N
• SMILES： C(O)(=O)[C@H]1CC[C@H](C(C)C)N1

Computed Properties

• Exact Mass: 157.11035
• Monoisotopic Mass: 157.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2

Experimental Properties

• Density: 1.054±0.06 g/cm3(Predicted)
• Boiling Point: 270.8±33.0 °C(Predicted)
• PSA: 49.33
• pka: 2.34±0.40(Predicted)